Cas no 1021036-18-9 (N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide)

• Product name: N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide
• CAS No: 1021036-18-9
• MF: C₁₆H₁₄BrN₃O₅S
• MW: 440.268461704254
• CID: 6245408
• PubChem ID: 42110854

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide
• 1021036-18-9
• AKOS024496877
• F5093-0023
• N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3,4,5-trimethoxybenzamide
• VU0634686-1

• Inchi： 1S/C16H14BrN3O5S/c1-22-9-6-8(7-10(23-2)13(9)24-3)14(21)18-16-20-19-15(25-16)11-4-5-12(17)26-11/h4-7H,1-3H3,(H,18,20,21)
• InChI Key： AMGJWDOLSNABHQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NN=C(NC(C3C=C(C(=C(C=3)OC)OC)OC)=O)O2)S1

Computed Properties

• Exact Mass: 438.98375g/mol
• Monoisotopic Mass: 438.98375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• XLogP3: 3.2

Additional information on N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide

Comprehensive Overview of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide (CAS No. 1021036-18-9)

N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide (CAS No. 1021036-18-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of 1,3,4-oxadiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of a bromothiophene moiety and trimethoxybenzamide group further enhances its reactivity and binding affinity, making it a promising candidate for drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the growing focus on targeted therapies for diseases such as cancer and metabolic disorders. The compound's CAS No. 1021036-18-9 is frequently searched in scientific databases, reflecting its relevance in high-impact studies and patents.

The synthesis of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums and academic papers. Additionally, the compound's solubility and stability under various conditions are key considerations for formulation scientists.

From an industrial perspective, CAS No. 1021036-18-9 is explored for its role in crop protection and pesticide development, aligning with the global push for sustainable agriculture. Its mode of action against pests and pathogens is a hot topic in agrochemical research, with many studies focusing on its structure-activity relationship (SAR). This aligns with the increasing consumer interest in eco-friendly and efficient agricultural solutions.

In the context of drug discovery, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide is often compared to other oxadiazole-based therapeutics due to its low toxicity profile and high selectivity. Questions about its mechanism of action and clinical potential are commonly raised in scientific communities, highlighting the need for further preclinical and clinical trials.

For researchers and manufacturers, the supply chain and regulatory compliance of CAS No. 1021036-18-9 are critical considerations. The compound's patent status and synthetic routes are frequently updated in chemical databases, ensuring transparency and accessibility for stakeholders. Its cost-effectiveness and scalability are also debated in industry forums, reflecting the balance between innovation and commercialization.

In summary, N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide (CAS No. 1021036-18-9) represents a cutting-edge compound with broad applications in life sciences and agriculture. Its molecular design and functional groups continue to inspire new research directions, making it a focal point for academic and industrial advancements. As the scientific community delves deeper into its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in health and sustainability.